Muscalure
CAS No.: 27519-02-4
VCID: VC0013447
Molecular Formula: C23H46
Molecular Weight: 322.6 g/mol
* For research use only. Not for human or veterinary use.
| Description | Muscalure, also known as (Z)-9-Tricosene, is an insect pheromone found in dipteran flies such as the housefly . It is a long-chain hydrocarbon consisting of 23 carbon atoms with a double bond at the ninth carbon position. Female houseflies produce muscalure to attract males for mating purposes . Muscalure is also used in communication among insects, such as in the waggle dance of bees. Muscalure is primarily utilized in pest control to attract male houseflies to traps, disrupting their reproductive cycle . These traps can capture significantly more flies compared to those without muscalure. It is a critical component in integrated pest management strategies and is found in commercial products like Maxforce Quickbayt . Muscalure has low toxicity for humans and other mammals, though caution should still be exercised when handling it. Research indicates that muscalure enhances the effectiveness of toxic bait formulations for houseflies, improving control measures in agricultural settings. Comparable compounds include (Z)-9-heptacosene, a similar long-chain structure found in various insects, though less studied than muscalure, and (Z)-9-pentacosene, an unsaturated hydrocarbon used in similar ecological contexts but less effective as a pheromone. Muscalure's distinctiveness lies in its specific role as a sex pheromone for houseflies and its effectiveness in attracting males, eliciting strong behavioral responses due to its unique chemical structure. |
|---|---|
| CAS No. | 27519-02-4 |
| Product Name | Muscalure |
| Molecular Formula | C23H46 |
| Molecular Weight | 322.6 g/mol |
| IUPAC Name | (Z)-tricos-9-ene |
| Standard InChI | InChI=1S/C23H46/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-23H2,1-2H3/b19-17- |
| Standard InChIKey | IGOWHGRNPLFNDJ-ZPHPHTNESA-N |
| SMILES | CCCCCCCCCCCCCC=CCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCC=CCCCCCCCC |
| Synonyms | (Z)-tricos-9-ene;(Z)-tricos-9-ene; cis-tricos-9-ene; (9Z)-tricos-9-ene; (Z)-Tricos-9-ene; MUSCAMONE; MUSCALURE; Tricosene; tricos-9c-ene; cis-9-Tricosene,Muscalure; FLYBAIT; (9Z)-9-tricosene; cis-9-Tricosene;; |
| PubChem Compound | 5365075 |
| Last Modified | Sep 14 2023 |
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